Cas no 380197-06-8 (5-oxo-1H,2H,4H,5H-pyrrolo1,2-aquinazoline-3-carbaldehyde)

5-oxo-1H,2H,4H,5H-pyrrolo1,2-aquinazoline-3-carbaldehyde Properties

Names and Identifiers

• Pyrrolo[1,2-a]quinazoline-3-carboxaldehyde, 1,2,4,5-tetrahydro-5-oxo-
• 5-oxo-2,4-dihydro-1H-pyrrolo[1,2-a]quinazoline-3-carbaldehyde
• 5-oxo-1H,2H,4H,5H-pyrrolo1,2-aquinazoline-3-carbaldehyde
• 5-Oxo-1,2,4,5-tetrahydropyrrolo[1,2-a]quinazoline-3-carbaldehyde
• 380197-06-8
• 3-(hydroxymethylidene)-1,2-dihydropyrrolo[1,2-a]quinazolin-5-one
• DTXSID20420640
• T0506-4093
• +Expand

• InChIKey： WLHRKHULUQUUEI-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10N2O2/c15-7-8-5-6-14-10-4-2-1-3-9(10)12(16)13-11(8)14/h1-4,7,15H,5-6H2
• SMILES： C1CN2C3=CC=CC=C3C(=O)N=C2C1=CO

Computed Properties

• Exact Mass: 214.0743
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 214.074227566g/mol
• Heavy Atom Count: 16
• Complexity: 387
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 49.41